![molecular formula C24H22N4O2 B1673720 N-[(3R)-2,3-Dihydro-1-methyl-2-oxo-5-phenyl-1H-1,4-benzodiazepin-3-yl]-N'-(3-methylphenyl)urea CAS No. 118101-09-0](/img/structure/B1673720.png)
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REACTION_CXSMILES
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[NH2:1][CH:2]1[N:8]=[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[C:6]2[CH:15]=[CH:16][CH:17]=[CH:18][C:5]=2[N:4]([CH3:19])[C:3]1=[O:20].[CH3:21][C:22]1[CH:23]=[C:24]([N:28]=[C:29]=[O:30])[CH:25]=[CH:26][CH:27]=1>O1CCCC1>[CH3:19][N:4]1[C:5]2[CH:18]=[CH:17][CH:16]=[CH:15][C:6]=2[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[N:8][CH:2]([NH:1][C:29]([NH:28][C:24]2[CH:25]=[CH:26][CH:27]=[C:22]([CH3:21])[CH:23]=2)=[O:30])[C:3]1=[O:20]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1C(N(C2=C(C(=N1)C1=CC=CC=C1)C=CC=C2)C)=O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1)N=C=O
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Name
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|
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Quantity
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8 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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FILTRATION
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Details
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was then filtered
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Type
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WASH
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Details
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The collected solids were washed with tetrahydrofuran
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Type
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DRY_WITH_MATERIAL
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Details
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dried in vacuo over P2O5
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Type
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CUSTOM
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Details
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to give the analytical product
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Reaction Time |
8 h |
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Name
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|
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Type
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|
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Smiles
|
CN1C(C(N=C(C2=C1C=CC=C2)C2=CC=CC=C2)NC(=O)NC2=CC(=CC=C2)C)=O
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
|
[NH2:1][CH:2]1[N:8]=[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[C:6]2[CH:15]=[CH:16][CH:17]=[CH:18][C:5]=2[N:4]([CH3:19])[C:3]1=[O:20].[CH3:21][C:22]1[CH:23]=[C:24]([N:28]=[C:29]=[O:30])[CH:25]=[CH:26][CH:27]=1>O1CCCC1>[CH3:19][N:4]1[C:5]2[CH:18]=[CH:17][CH:16]=[CH:15][C:6]=2[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[N:8][CH:2]([NH:1][C:29]([NH:28][C:24]2[CH:25]=[CH:26][CH:27]=[C:22]([CH3:21])[CH:23]=2)=[O:30])[C:3]1=[O:20]
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|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1C(N(C2=C(C(=N1)C1=CC=CC=C1)C=CC=C2)C)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=C(C=CC1)N=C=O
|
|
Name
|
|
|
Quantity
|
8 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
FILTRATION
|
|
Details
|
was then filtered
|
|
Type
|
WASH
|
|
Details
|
The collected solids were washed with tetrahydrofuran
|
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried in vacuo over P2O5
|
|
Type
|
CUSTOM
|
|
Details
|
to give the analytical product
|
Reaction Time |
8 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CN1C(C(N=C(C2=C1C=CC=C2)C2=CC=CC=C2)NC(=O)NC2=CC(=CC=C2)C)=O
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
